Cas no 2228701-43-5 (6-methoxy-2-(oxiran-2-yl)-1H-indole)

• Product Name: 6-methoxy-2-(oxiran-2-yl)-1H-indole
• CAS No: 2228701-43-5
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 6040669
• PubChem ID: 165763006
• Update Time: 2025-05-22

6-methoxy-2-(oxiran-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-2-(oxiran-2-yl)-1H-indole
• 2228701-43-5
• EN300-1774790

• Inchi： 1S/C11H11NO2/c1-13-8-3-2-7-4-10(11-6-14-11)12-9(7)5-8/h2-5,11-12H,6H2,1H3
• InChI Key： XZLMMQIKKHKTGL-UHFFFAOYSA-N
• SMILES： O1CC1C1=CC2C=CC(=CC=2N1)OC

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.6Ų

Additional information on 6-methoxy-2-(oxiran-2-yl)-1H-indole

Recent Advances in the Study of 6-Methoxy-2-(oxiran-2-yl)-1H-indole (CAS: 2228701-43-5)

The compound 6-methoxy-2-(oxiran-2-yl)-1H-indole (CAS: 2228701-43-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This epoxide-containing indole derivative has been the subject of several studies aimed at elucidating its biological activity, synthetic pathways, and potential as a lead compound in drug discovery. The presence of the oxirane (epoxide) ring in its structure suggests reactivity that could be harnessed for targeted covalent modifications, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of 6-methoxy-2-(oxiran-2-yl)-1H-indole, with particular emphasis on optimizing its yield and purity. Researchers have reported novel synthetic routes that involve the use of advanced catalytic systems and green chemistry principles to improve efficiency and reduce environmental impact. The compound's stability under various physiological conditions has also been a key area of investigation, as this property is critical for its potential application in vivo.

In terms of biological activity, preliminary studies have demonstrated that 6-methoxy-2-(oxiran-2-yl)-1H-indole exhibits promising interactions with several cellular targets, including enzymes involved in inflammatory pathways and oncogenic signaling. Its ability to modulate these pathways suggests potential applications in the treatment of chronic inflammatory diseases and certain types of cancer. However, further in vitro and in vivo studies are required to fully understand its mechanism of action and therapeutic potential.

One of the most exciting developments in the study of this compound is its potential as a covalent inhibitor. The reactive oxirane moiety allows it to form irreversible bonds with nucleophilic residues in target proteins, a feature that can be exploited for the design of highly specific and potent inhibitors. Recent work has explored its use in targeting proteins that are traditionally considered "undruggable," opening new avenues for drug discovery in challenging therapeutic areas.

Despite these promising findings, challenges remain in the development of 6-methoxy-2-(oxiran-2-yl)-1H-indole as a therapeutic agent. Issues such as selectivity, pharmacokinetics, and potential off-target effects need to be addressed through comprehensive structure-activity relationship (SAR) studies and medicinal chemistry optimization. Researchers are currently working on designing analogs with improved properties while retaining the core structural features that confer biological activity.

In conclusion, 6-methoxy-2-(oxiran-2-yl)-1H-indole represents an intriguing chemical scaffold with significant potential in pharmaceutical research. Its unique combination of structural features and biological activity makes it a valuable subject for ongoing and future studies. As research progresses, this compound may serve as the foundation for the development of novel therapeutic agents targeting a range of diseases, particularly those involving protein-protein interactions that have been difficult to modulate with conventional small molecules.